4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C17H16N4S2
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 1-phenyl-4,6-bis(prop-2-enylsulfanyl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H16N4S2/c1-3-10-22-16-14-12-18-21(13-8-6-5-7-9-13)15(14)19-17(20-16)23-11-4-2/h3-9,12H,1-2,10-11H2
• InChI Key: FFQRUDBGGGJGAP-UHFFFAOYSA-N
• SMILES: C=CCSC1=NC(=NC2=C1C=NN2C3=CC=CC=C3)SCC=C

Description

4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine, also known as BAPP, is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. BAPP belongs to the pyrazolo[3,4-d]pyrimidine family, which has been found to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. In

Mechanism of Action

The mechanism of action of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. Additionally, 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been found to exhibit a range of biochemical and physiological effects. In cancer cells, 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been shown to induce apoptosis, or programmed cell death, through the activation of caspase enzymes. 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has also been found to inhibit the migration and invasion of cancer cells, suggesting its potential use as an antimetastatic agent. In inflammatory cells, 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to reduce the activation of NF-κB signaling.

Advantages and Limitations for Lab Experiments

One advantage of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been found to be stable under a variety of conditions, making it a viable candidate for further research. However, one limitation of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine. One area of interest is the development of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine as a potential anticancer agent. Further studies are needed to determine the optimal dosage and administration route of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine in vivo, as well as its potential side effects. Additionally, the mechanism of action of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine needs to be further elucidated to fully understand its therapeutic potential. Another area of interest is the development of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine as an anti-inflammatory and antiviral agent. Further studies are needed to determine the efficacy and safety of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine in these applications. Overall, the research on 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has shown promising results, and further studies are needed to fully explore its potential as a therapeutic agent.
In conclusion, 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. Its synthesis method has been optimized to increase yield and purity, making it a viable candidate for further research. 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been found to exhibit anticancer, anti-inflammatory, and antiviral properties, and its mechanism of action involves the inhibition of certain enzymes and signaling pathways. While there are advantages and limitations to using 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine in lab experiments, there are several future directions for its research, including its development as a potential anticancer, anti-inflammatory, and antiviral agent.

Synthesis Methods

4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine can be synthesized through a multistep reaction involving the condensation of 2-aminothiophenol with ethyl acetoacetate, followed by the cyclization of the resulting intermediate with phenylhydrazine and allyl bromide. The final product is obtained after purification through column chromatography. The synthesis of 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been optimized to increase yield and purity, making it a viable candidate for further research.

Scientific Research Applications

4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 4,6-bis(allylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has been found to possess antiviral activity against the hepatitis C virus, suggesting its potential use as an antiviral agent.